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Compound of Interest

Compound Name: 2-Hydroxyphenylboronic acid

Cat. No.: B1303767 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Hydroxyphenylboronic acid. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Hydroxyphenylboronic acid is a chemical that requires careful handling due to its potential

health hazards. The primary routes of exposure are inhalation, skin contact, and eye contact.

Hazard Summary:

Hazard Statement GHS Classification

Causes skin irritation Skin Corrosion/Irritation, Category 2

Causes serious eye irritation Serious Eye Damage/Eye Irritation, Category 2A

May cause respiratory irritation
Specific target organ toxicity — single exposure,

Category 3

Harmful if swallowed Acute toxicity, oral, Category 4

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection

Wear safety glasses with side-shields (or

goggles) that are tested and approved under

appropriate government standards such as

NIOSH (US) or EN 166 (EU). A face shield may

be necessary for splash hazards.[1][2][3]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure. A

lab coat is mandatory.[1][2][4]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[1][5] Work in a well-ventilated

area, preferably in a fume hood.[2][6]

Step-by-Step Handling Procedures
Adherence to the following procedural steps is critical for the safe handling of 2-
Hydroxyphenylboronic acid.

2.1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Ensure the container is clearly labeled with the chemical name and hazard warnings.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7]

Keep refrigerated to maintain product quality.[5]

Segregate from strong oxidizing agents, strong acids, and strong bases.[5]

2.2. Weighing and Transferring:

Perform all weighing and transferring operations within a certified chemical fume hood to

avoid inhalation of dust.[2][6]
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Use dedicated, clean spatulas and weighing boats.

Avoid the formation of dust during handling.[5][7]

Close the container tightly immediately after use.

2.3. Dissolving:

When dissolving the solid, slowly add the 2-Hydroxyphenylboronic acid to the solvent to

prevent splashing.

Use appropriate glassware and ensure it is free from cracks or defects.

If heating is required, use a controlled heating source such as a heating mantle or water bath

and monitor the process.

Emergency Procedures
Immediate and appropriate response in case of an emergency is crucial.

3.1. First-Aid Measures:
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Exposure Route First-Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

[5]

Skin Contact

Wash off with soap and plenty of water for at

least 15 minutes. Remove contaminated

clothing. Consult a physician if irritation persists.

[3][5]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Consult a physician.[3][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3][5]

3.2. Spill Management:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear the appropriate PPE as detailed in Section 1.

For solid spills, carefully sweep up the material and place it into a suitable, closed container

for disposal. Avoid generating dust.[3][5]

Do not let the product enter drains.[3]

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Disposal Plan
Proper disposal of 2-Hydroxyphenylboronic acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[5]

All chemical waste must be collected in appropriately labeled, sealed containers.

Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

disposed of as hazardous waste in accordance with local, state, and federal regulations.

Empty Containers: Do not reuse empty containers. Dispose of them as hazardous waste.

Logical Workflow for Handling 2-
Hydroxyphenylboronic Acid
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Caption: Workflow for Safe Handling of 2-Hydroxyphenylboronic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1303767?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sds/aghs/en/sc-298448.pdf
https://www.tcichemicals.com/BE/en/sds/F0977_EU_6N.pdf
https://www.aablocks.com/downloadSds?cas=1228829-30-8
https://www-internal.psfc.mit.edu/esh/caust.html
https://www.fishersci.com/store/msds?partNumber=AAL19400&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.keyorganics.net/app/uploads/sds/DS-13872_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5244206&productDescription=2-HYDRXYMETHL+BNZENEBORNIC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1303767#personal-protective-equipment-for-handling-2-hydroxyphenylboronic-acid
https://www.benchchem.com/product/b1303767#personal-protective-equipment-for-handling-2-hydroxyphenylboronic-acid
https://www.benchchem.com/product/b1303767#personal-protective-equipment-for-handling-2-hydroxyphenylboronic-acid
https://www.benchchem.com/product/b1303767#personal-protective-equipment-for-handling-2-hydroxyphenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1303767?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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